2-(4-chlorophenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]acetamide
• InChI: InChI=1S/C20H21ClN2O4/c21-16-3-7-18(8-4-16)27-14-19(24)22-17-5-1-15(2-6-17)13-20(25)23-9-11-26-12-10-23/h1-8H,9-14H2,(H,22,24)
• InChI Key: RFVOYTWIUYVJKQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CC2=CC=C(C=C2)NC(=O)COC3=CC=C(C=C3)Cl
• Molecular Formula: C20H21ClN2O4
• Molecular Weight: 388.8 g/mol

Description

2-(4-chlorophenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide, also known as CPMMO or CPMMOA, is a compound that has been studied for its potential applications in scientific research. CPMMO is a derivative of morpholine and is a small molecule that can be used to study biochemical and physiological effects. CPMMO has been studied for its potential applications in drug discovery, drug delivery, and drug development.

Scientific Research Applications

2-(4-chlorophenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide has been studied for its potential applications in scientific research. 2-(4-chlorophenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide has been found to be useful in drug discovery and drug development. 2-(4-chlorophenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide has been used to study the biochemical and physiological effects of drugs and their potential therapeutic applications. 2-(4-chlorophenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide has also been used to study the mechanisms of drug action and to evaluate the pharmacokinetics and pharmacodynamics of drugs. Additionally, 2-(4-chlorophenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide has been used to study the effects of drugs on cells and tissues.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide is not fully understood. However, it is believed that 2-(4-chlorophenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide acts as an agonist of the G-protein coupled receptor (GPCR). GPCRs are proteins that are involved in the regulation of various physiological processes. 2-(4-chlorophenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide is believed to bind to GPCRs and activate them, resulting in the activation of downstream signaling pathways. This can lead to the activation of various biochemical and physiological processes.
Biochemical and Physiological Effects
2-(4-chlorophenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide has been found to have a variety of biochemical and physiological effects. 2-(4-chlorophenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide has been found to modulate the activity of various enzymes and receptors, leading to the activation of downstream signaling pathways. 2-(4-chlorophenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide has also been found to modulate the expression of various genes and proteins, leading to changes in the expression of various proteins and enzymes. Additionally, 2-(4-chlorophenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide has been found to affect the expression of various proteins and enzymes involved in the metabolism of drugs.

Advantages and Limitations for Lab Experiments

2-(4-chlorophenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide has several advantages and limitations for lab experiments. One advantage of 2-(4-chlorophenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide is that it is a small molecule, which makes it easier to study in the laboratory. Additionally, 2-(4-chlorophenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide is relatively inexpensive and can be synthesized in the laboratory. However, 2-(4-chlorophenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide has some limitations in that it is not as potent as some other compounds and may not be as effective in some experiments. Additionally, 2-(4-chlorophenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide is not very stable and can degrade quickly.

Future Directions

There are several potential future directions for the use of 2-(4-chlorophenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide in scientific research. One potential future direction is to use 2-(4-chlorophenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide to study the effects of drugs on cells and tissues. Additionally, 2-(4-chlorophenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide could be used to study the pharmacokinetics and pharmacodynamics of drugs. Additionally, 2-(4-chlorophenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide could be used to study the mechanisms of drug action and to evaluate the therapeutic potential of drugs. Finally, 2-(4-chlorophenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide could be used to study the effects of drugs on the expression of genes and proteins.

Synthesis Methods

2-(4-chlorophenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide can be synthesized using a variety of methods. One method involves the reaction of N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide with 4-chlorophenol in aqueous solution. This reaction is typically carried out in the presence of a base such as potassium hydroxide. Other methods of synthesis include the reaction of 4-chlorophenol with N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide in the presence of a catalyst such as palladium acetate.